N-((5-(furan-3-yl)pyridin-3-yl)methyl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[[5-(furan-3-yl)pyridin-3-yl]methyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C19H18N2O4/c1-23-17-4-3-14(8-18(17)24-2)19(22)21-10-13-7-16(11-20-9-13)15-5-6-25-12-15/h3-9,11-12H,10H2,1-2H3,(H,21,22)
• InChI Key: ZACQTTURHCXMKU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCC2=CC(=CN=C2)C3=COC=C3)OC
• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol
• CAS No.: 2034365-24-5

Description

“N-((5-(furan-3-yl)pyridin-3-yl)methyl)-3,4-dimethoxybenzamide” is a complex organic compound. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. It also has a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen. The compound also contains a benzamide group, which consists of a benzene ring attached to an amide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The furan and pyridine rings are likely to contribute to the compound’s aromaticity, while the benzamide group could participate in hydrogen bonding.

Scientific Research Applications

Efficient Production of Hydroxymethylfurfural (HMF) from Fructose Furan derivatives, derived from renewable biomass resources, serve as potential substitutes for petroleum-based building blocks in the production of plastics and fine chemicals. A notable process involves the selective dehydration of fructose to 5-hydroxymethylfurfural (HMF), demonstrating high yields and efficiency. This process highlights the utility of furan derivatives in sustainable chemistry and material science (Yuriy Román‐Leshkov, J. Chheda, & J. Dumesic, 2006).

Applications in Organic Synthesis The use of furan compounds for the synthesis of annelated heterocyclic systems is well-established. Studies have demonstrated the utility of furan derivatives in the synthesis of complex heterocyclic structures, such as pyrrolo[1,2-a]diazepinone derivatives, through acid-catalyzed transformations. These synthetic strategies are crucial in the development of compounds with potential biological activities, showcasing the broad applicability of furan derivatives in medicinal chemistry (T. Stroganova, V. K. Vasilin, E. Zelenskaya, V. Red'kin, & G. D. Krapivin, 2009).

Future Directions

The future research directions for this compound could be vast. Given the biological activity of similar compounds, it could be studied for potential medicinal uses. Additionally, its chemical reactivity could make it a useful intermediate in the synthesis of other complex organic compounds.